Cas no 2248209-26-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate
• CAS No: 2248209-26-7
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 5996351
• PubChem ID: 165730529
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6522037
• 2248209-26-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate

• Inchi： 1S/C23H24N2O6/c1-23(2,3)30-22(29)24-16(13-15-9-5-4-6-10-15)14-19(26)31-25-20(27)17-11-7-8-12-18(17)21(25)28/h4-12,16H,13-14H2,1-3H3,(H,24,29)/t16-/m1/s1
• InChI Key： VMRQTKXQALNFEK-MRXNPFEDSA-N
• SMILES： O(C(N[C@@H](CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate (CAS No. 2248209-26-7): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate (CAS No. 2248209-26-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of isoindole and features a tert-butoxycarbonyl (Boc) protecting group on the amino functionality. The presence of the Boc group is crucial for stabilizing the compound during synthesis and subsequent chemical transformations.

The structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate is characterized by a phenylbutanoate moiety attached to an isoindole ring system. The isoindole ring is a common structural motif in many biologically active compounds, including natural products and synthetic drugs. The phenylbutanoate substituent adds hydrophobicity and aromatic character to the molecule, which can influence its pharmacokinetic properties and biological activity.

In recent years, the study of isoindole-based compounds has expanded significantly due to their potential therapeutic applications. Research has shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The specific structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate makes it particularly interesting for its potential as a lead compound in drug discovery.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate typically involves several steps, including the formation of the isoindole ring and the attachment of the Boc group. The Boc protecting group is commonly used in organic synthesis to protect amino groups from unwanted reactions during multi-step syntheses. Once the desired compound is synthesized, the Boc group can be selectively removed under mild acidic conditions to reveal the free amino functionality.

In terms of its biological activity, preliminary studies have indicated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate exhibits potent anti-inflammatory properties. In vitro assays have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, there is growing interest in exploring the neuroprotective properties of isoindole-based compounds. Studies have demonstrated that certain derivatives of isoindole can protect neurons from oxidative stress and prevent apoptosis. While more research is needed to fully understand the mechanisms involved, these preliminary findings are promising for the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate are also an important area of investigation. Preliminary data suggest that this compound has good solubility and stability in biological systems, which are essential characteristics for a potential drug candidate. Additionally, its ability to cross the blood-brain barrier is being studied to determine its suitability for central nervous system disorders.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l(3R)-3-{[(tert-butoxy)carbonyl]amino}-4-p henylbutanoate (CAS No. 2248209 - 26 - 7) represents a promising lead compound in medicinal chemistry with potential applications in treating inflammatory and neurodegenerative diseases. Further research is warranted to fully explore its therapeutic potential and optimize its properties for clinical use.